N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide

• IUPAC Name: N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide
• InChI: InChI=1S/C20H14N4O3/c25-20(16-5-1-2-6-18(16)24(26)27)21-15-10-8-14(9-11-15)17-13-23-12-4-3-7-19(23)22-17/h1-13H,(H,21,25)
• InChI Key: YFMUIJSWDDJFSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C3=CN4C=CC=CC4=N3)[N+](=O)[O-]
• Molecular Formula: C20H14N4O3
• Molecular Weight: 358.3 g/mol

Description

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide, also known as INP0403, is a small molecule inhibitor that has been developed for the treatment of inflammatory and autoimmune diseases. INP0403 has been shown to selectively inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), while sparing the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10).

Mechanism of Action

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide exerts its anti-inflammatory effects by selectively inhibiting the activation of the NLRP3 inflammasome, a key mediator of the inflammatory response. The NLRP3 inflammasome is activated in response to various danger signals, such as pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs), leading to the production of pro-inflammatory cytokines. N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide inhibits the activation of the NLRP3 inflammasome by blocking the ATPase activity of the NLRP3 protein.
Biochemical and Physiological Effects:
N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide has been shown to selectively inhibit the production of pro-inflammatory cytokines, such as IL-1β and TNF-α, while sparing the production of anti-inflammatory cytokines, such as IL-10. N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide has also been shown to reduce the recruitment of inflammatory cells, such as neutrophils and macrophages, to sites of inflammation. Additionally, N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide has been shown to reduce the production of reactive oxygen species (ROS), which are known to contribute to tissue damage in inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide has several advantages as a tool compound for studying the role of the NLRP3 inflammasome in inflammatory diseases. N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide is highly selective for the NLRP3 inflammasome and does not affect other inflammasomes or immune cell functions. N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide is also stable in vitro and in vivo, allowing for easy handling and administration. However, N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide has some limitations, such as its low solubility in aqueous solutions, which may require the use of organic solvents for in vitro experiments.

Future Directions

There are several future directions for the study of N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide and the NLRP3 inflammasome in inflammatory diseases. One direction is to investigate the role of the NLRP3 inflammasome in other diseases, such as cancer and neurodegenerative diseases. Another direction is to develop more potent and selective inhibitors of the NLRP3 inflammasome, which may have greater therapeutic potential. Additionally, the use of N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide as a tool compound for drug discovery may lead to the identification of novel targets for the treatment of inflammatory and autoimmune diseases.

Synthesis Methods

The synthesis of N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide involves several steps, including the preparation of the imidazo[1,2-a]pyridine intermediate, which is then coupled with the 2-nitrobenzoyl chloride to form the final product. The synthesis of N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide has been optimized to produce high yields and purity.

Scientific Research Applications

N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide has been extensively studied for its potential therapeutic applications in various inflammatory and autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. Preclinical studies have shown that N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-2-nitrobenzamide can effectively reduce inflammation and disease severity in animal models of these diseases.